Cas no 2763751-20-6 (2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol)

• Product Name: 2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol
• CAS No: 2763751-20-6
• MF: C₂₀H₁₂FN₅O₂
• MW: 373.339986801147
• CID: 6407604
• PubChem ID: 165981324
• Update Time: 2025-11-04

2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol
• 2763751-20-6
• Z5012236967
• EN300-37364474

• Inchi： 1S/C20H12FN5O2/c21-15-2-1-12(9-17(15)27)19-25-20(28-26-19)16-8-11(3-5-22-16)14-7-13-4-6-23-18(13)24-10-14/h1-10,27H,(H,23,24)
• InChI Key： BJQJBKURRVHOKF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1=NOC(C2C=C(C=CN=2)C2=CN=C3C(C=CN3)=C2)=N1

Computed Properties

• Exact Mass: 373.09750280g/mol
• Monoisotopic Mass: 373.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol

Compound CAS No. 2763751-20-6: 2-Fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol

The compound with CAS No. 2763751-20-6, named 2-fluoro-5-[5-(4-{1H-pyrrolo[2,3-b]pyridin-5-yl}pyridin-2-yl)-1,2,4-oxadiazol-3-yl]phenol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as pharmacology, material science, and environmental chemistry.

Structural Analysis: The molecule consists of a phenol core substituted with a fluoro group at the 2-position and a complex heterocyclic moiety at the 5-position. The heterocyclic group includes a 1,2,4-oxadiazole ring fused with a pyridine ring, which is further substituted by a pyrrolopyridine group. This intricate structure endows the compound with diverse electronic and steric properties, making it an interesting candidate for further study.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling reactions and cyclization processes. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure. The compound has also been characterized by X-ray crystallography, providing insights into its three-dimensional arrangement and intermolecular interactions.

Applications in Pharmacology: One of the most promising areas of application for this compound is in drug discovery. The presence of multiple heterocyclic rings suggests potential bioactivity, particularly in targeting specific protein receptors or enzymes. Preliminary studies indicate that this compound may exhibit anti-inflammatory or anti-cancer properties. Researchers are actively exploring its ability to modulate cellular pathways involved in diseases such as neurodegenerative disorders and cardiovascular conditions.

Environmental Impact: Another critical area of interest is the environmental fate of this compound. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of such compounds is essential. Recent studies have assessed its degradation pathways under various environmental conditions, highlighting its potential as an eco-friendly alternative in industrial processes.

Material Science Applications: Beyond pharmacology, this compound has shown promise in material science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Researchers are investigating its ability to act as a charge transport layer or emissive material in these devices.

Safety and Handling: While exploring the applications of this compound, safety considerations remain paramount. Proper handling procedures are recommended to ensure minimal exposure risks during synthesis and testing phases. Occupational safety guidelines are being developed to address potential hazards associated with this compound's synthesis and use.

Future Directions: The ongoing research into CAS No. 2763751-20-6 underscores its versatility across multiple disciplines. Future studies aim to optimize its synthesis pathways for large-scale production while exploring novel applications in areas such as catalysis and sensors. Collaborative efforts between academic institutions and industry partners are expected to accelerate the development of practical applications for this intriguing compound.